2-Methoxy-6-(2-thiophen-2-yl-vinyl)-benzoic acid methyl ester

• IUPAC Name: methyl 2-methoxy-6-[(E)-2-thiophen-2-ylethenyl]benzoate
• InChI: InChI=1S/C15H14O3S/c1-17-13-7-3-5-11(14(13)15(16)18-2)8-9-12-6-4-10-19-12/h3-10H,1-2H3/b9-8+
• InChI Key: AQOZDKDUZBMCOB-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)OC)C=CC2=CC=CS2
• Isomeric SMILES: COC1=CC=CC(=C1C(=O)OC)/C=C/C2=CC=CS2
• Molecular Formula: C15H14O3S
• Molecular Weight: 274.3 g/mol

Description

2-Methoxy-6-(2-thiophen-2-yl-vinyl)-benzoic acid methyl ester, or MTE-VBA, is an organosulfur compound that has been used in various scientific research applications. It is a derivative of benzoic acid and contains a sulfur atom in its structure. It is an important compound for research due to its ability to interact with proteins and other biomolecules, and its potential to be used in drug design.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Characterization : Research by Campaigne and Abe (1975) on benzo[b] thiophene derivatives details the synthesis of compounds similar to 2-Methoxy-6-(2-thiophen-2-yl-vinyl)-benzoic acid methyl ester, focusing on the preparation and characterization of isomeric benzo[b] thiophene-2-carboxylic acids and their esters (Campaigne & Abe, 1975).

• Crystal Structure Analysis : A study on the crystal structure of a related compound by Ming and South (2004) highlights the importance of understanding molecular geometry and bonding in similar esters for further applications (Ming & South, 2004).

Applications in Photovoltaics

• Organic Photovoltaic Devices : Kim et al. (2009) researched multi-branched crystalline molecules, including those similar to the compound , for use in organic photovoltaic cells, demonstrating potential applications in renewable energy technologies (Kim et al., 2009).

Catalytic Applications

• Catalytic Hydroesterification : Atla, Kelkar, and Chaudhari (2009) explored the hydroesterification process using similar compounds, which could be relevant in chemical synthesis and industrial applications (Atla, Kelkar, & Chaudhari, 2009).

Photophysical Properties

• Luminescence and Proton Transfer Studies : Kim et al. (2021) investigated the photophysical properties of similar methyl esters, providing insights into the luminescence characteristics and excited-state proton transfer mechanisms, which could have implications in optical and electronic applications (Kim et al., 2021).

Analytical Chemistry Applications

• Fluorogenic Labeling in HPLC : Gatti et al. (1990) utilized a similar methyl ester compound as a fluorogenic labeling reagent for the high-performance liquid chromatography (HPLC) of biologically important thiols, indicating its potential use in analytical chemistry (Gatti et al., 1990).